![molecular formula C12H16Cl2N2O3S B2378518 2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide CAS No. 325764-01-0](/img/structure/B2378518.png)
2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide
Overview
Description
Preparation Methods
The synthesis of 2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide typically involves the reaction of aniline with chloroacetyl chloride in the presence of glacial acetic acid . This reaction forms 2-chloro-N-phenylacetamide, which can then be further modified to introduce the diethylsulfamoyl group .
Chemical Reactions Analysis
2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide can undergo various chemical reactions, including:
Substitution Reactions: The chloro groups can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.
Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield corresponding acids and amines.
Common reagents used in these reactions include chloroacetyl chloride, aniline, and various nucleophiles . The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide is used in various scientific research applications, including:
Proteomics Research: It is used as a reagent in the study of protein interactions and functions.
Medicinal Chemistry: The compound and its derivatives are investigated for potential therapeutic applications.
Industrial Chemistry: It is used in the synthesis of other chemical compounds and materials.
Mechanism of Action
The mechanism of action of 2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide involves its interaction with specific molecular targets. The compound can interact with proteins and enzymes, affecting their function and activity . The exact molecular pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Similar compounds to 2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide include:
2-chloro-N-phenylacetamide: This compound is structurally similar but lacks the diethylsulfamoyl group.
Chloroacetanilide: Another related compound with similar chemical properties.
The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical reactivity and biological activity .
Properties
IUPAC Name |
2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16Cl2N2O3S/c1-3-16(4-2)20(18,19)9-5-6-10(14)11(7-9)15-12(17)8-13/h5-7H,3-4,8H2,1-2H3,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFUFARRFTVYGTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)Cl)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16Cl2N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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